Cas no 2034375-94-3 (N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide
• CAS No: 2034375-94-3
• MF: C₁₈H₃₁N₃O₅S₂
• MW: 433.585842370987
• CID: 5333595
• Update Time: 2025-06-10

N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-((4-isobutoxyphenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• N,N-dimethyl-4-[[[4-(2-methylpropoxy)phenyl]sulfonylamino]methyl]piperidine-1-sulfonamide
• N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide

• Inchi： 1S/C18H31N3O5S2/c1-15(2)14-26-17-5-7-18(8-6-17)27(22,23)19-13-16-9-11-21(12-10-16)28(24,25)20(3)4/h5-8,15-16,19H,9-14H2,1-4H3
• InChI Key： BCDXPWRLISEQJS-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNS(C2C=CC(=CC=2)OCC(C)C)(=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 667
• XLogP3: 2.1
• Topological Polar Surface Area: 113

Additional information on N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide (CAS No. 2034375-94-3)

N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide (CAS No. 2034375-94-3) is a specialized sulfonamide derivative with a unique molecular structure that combines a piperidine core with a benzenesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and piperidine groups makes it a promising candidate for modulating biological targets, particularly in the realm of enzyme inhibition and receptor binding.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, driven by their versatility in medicinal chemistry. Researchers often search for terms like "sulfonamide derivatives in drug design" or "piperidine-containing bioactive molecules," reflecting the demand for innovative therapeutic agents. The compound N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide aligns with these trends, offering a scaffold for designing novel inhibitors or modulators for diseases such as inflammation, metabolic disorders, and neurological conditions.

The structural complexity of CAS No. 2034375-94-3 also makes it a subject of interest in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, researchers frequently explore how such compounds interact with proteins or enzymes. Questions like "how to optimize sulfonamide derivatives for better bioavailability" or "piperidine-based drug candidates 2024" highlight the intersection of this compound with cutting-edge research. Its 2-methylpropoxy side chain further enhances its lipophilicity, a critical factor in drug absorption and distribution.

From a synthetic chemistry perspective, N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide exemplifies the convergence of organic synthesis and pharmacophore optimization. The compound's benzenesulfonamido group is a common feature in many FDA-approved drugs, underscoring its relevance. Searches for "synthetic routes for sulfonamide piperidine hybrids" or "role of dimethyl groups in drug metabolism" reflect the practical challenges and opportunities associated with this molecule.

Beyond its pharmaceutical potential, CAS No. 2034375-94-3 is also studied for its physicochemical properties, such as solubility, stability, and crystallinity. These attributes are crucial for formulation scientists working on drug delivery systems. The compound's methylpropoxy substituent, for instance, may influence its melting point and dissolution rate, topics frequently queried in forums like "how to improve solubility of sulfonamide compounds." Such discussions underscore the compound's multidisciplinary appeal.

In conclusion, N,N-dimethyl-4-{[4-(2-methylpropoxy)benzenesulfonamido]methyl}piperidine-1-sulfonamide represents a fascinating case study in modern medicinal chemistry. Its structural features, combined with the growing demand for targeted therapies and small-molecule drugs, position it as a valuable subject for ongoing research. Whether explored through in vitro assays, computational models, or synthetic methodologies, this compound continues to inspire innovation in the life sciences.